Cas no 1060164-75-1 (1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide)

• Product Name: 1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide
• CAS No: 1060164-75-1
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 6612040
• PubChem ID: 44086185
• Update Time: 2025-11-07

1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide
• AKOS024499949
• F5140-0029
• VU0637000-1
• 1060164-75-1
• N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-1-methylsulfonylpiperidine-3-carboxamide
• N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide

• Inchi： 1S/C18H21N3O3S2/c1-26(23,24)21-10-4-6-13(11-21)17(22)20-18-19-16-14-7-3-2-5-12(14)8-9-15(16)25-18/h2-3,5,7,13H,4,6,8-11H2,1H3,(H,19,20,22)
• InChI Key： QQTKRBDFOKKIFW-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NC2=NC3C4C=CC=CC=4CCC=3S2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 391.10243389g/mol
• Monoisotopic Mass: 391.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide

Comprehensive Analysis of 1-Methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide (CAS No. 1060164-75-1)

The compound 1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide (CAS No. 1060164-75-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the naphtho[1,2-d][1,3]thiazole core and piperidine-3-carboxamide moiety, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its methanesulfonyl group, which is known to enhance solubility and bioavailability.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy and personalized medicine. 1-Methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide aligns with this trend, as its structure suggests potential interactions with key enzymatic targets. For instance, the naphthothiazole scaffold is often associated with anti-inflammatory and anticancer properties, making this compound a subject of intense study in oncology research. Additionally, its piperidine derivative component is frequently explored in central nervous system (CNS) drug development, raising questions about its potential neuropharmacological effects.

One of the most frequently searched topics related to this compound is its synthetic route and scalability. Chemists are keen to understand the optimal conditions for its preparation, including the choice of catalysts, solvents, and reaction temperatures. The presence of the methanesulfonyl group adds complexity to its synthesis, requiring precise control to avoid side reactions. Furthermore, the compound's stability under various pH conditions and compatibility with common excipients are critical considerations for formulation scientists, especially those working on oral or injectable drug products.

Another area of interest is the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Given its structural complexity, researchers are investigating its pharmacokinetic behavior, including its bioavailability and metabolic stability. The naphtho[1,2-d][1,3]thiazole ring system is known to influence cytochrome P450 interactions, which could impact its drug-drug interaction potential. These factors are crucial for determining its suitability as a lead compound in preclinical studies.

From a commercial perspective, 1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide is often discussed in the context of intellectual property and patent landscapes. Companies and academic institutions are actively filing patents for derivatives and analogs of this compound, highlighting its therapeutic potential. The compound's CAS No. 1060164-75-1 serves as a unique identifier in these legal documents, ensuring precise reference in regulatory submissions and scientific literature.

In conclusion, 1-methanesulfonyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}piperidine-3-carboxamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from kinase inhibition to CNS targeting, make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to unravel its mechanisms of action and optimize its properties, this compound is poised to play a pivotal role in the next generation of drug development.